Cas no 5842-00-2 (2-(Butylamino)ethanetiol)
2-(Butylamino)ethanetiol structure
Product Name:2-(Butylamino)ethanetiol
CAS No:5842-00-2
MF:C6H15NS
MW:133.255000352859
MDL:MFCD00004888
CID:371572
PubChem ID:24892109
Update Time:2025-04-19
2-(Butylamino)ethanetiol Chemical and Physical Properties
Names and Identifiers
-
- Ethanethiol,2-(butylamino)-
- 2-(BUTYLAMINO)ETHANETHIOL
- 2-Butylamino-aethanthiol
- 2-butylaminoethanethiol
- 2-N-Butylaminoethanethiol
- EINECS 227-431-9
- DTXSID10207124
- 2-(butylamino)ethane-1-thiol
- FT-0755933
- NS00033922
- SCHEMBL342393
- METHYLZ-BROMO-(DIHYDROFURAN-2-YLIDENE)ACETATE
- NSC 82296
- NSC-82296
- (Butylamino)ethanethiol
- 2-(Butylamino)ethanethiol, 97%
- AKOS006223709
- Ethanethiol, 2-(butylamino)-
- STR05368
- BRN 0969195
- NSC82296
- 5842-00-2
- G90001
- BAET cpd
- DTXCID10129615
- 2-(Butylamino)ethanetiol
-
- MDL： MFCD00004888
- Inchi： 1S/C6H15NS/c1-2-3-4-7-5-6-8/h7-8H,2-6H2,1H3
- InChI Key： OUMFAUYLXGTBCX-UHFFFAOYSA-N
- SMILES： SCCNCCCC
Computed Properties
- Exact Mass: 133.09300
- Monoisotopic Mass: 133.093
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 39.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.3
Experimental Properties
- Color/Form: Not determined
- Density: 0.901 g/mL at 25 °C(lit.)
- Boiling Point: 112-115 °C/10 mmHg(lit.)
- Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
- Refractive Index: n20/D 1.4711(lit.)
- PSA: 50.83000
- LogP: 1.69680
- Solubility: Not determined
2-(Butylamino)ethanetiol Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H317-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S24/25
- RTECS：KJ0339000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S24/25
- Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-(Butylamino)ethanetiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA00047-10g |
Ethanethiol,2-(butylamino)- |
5842-00-2 | 97% | 10g |
¥4688.0 | 2024-07-19 | |
| TRC | B813898-100mg |
2-(Butylamino)ethanetiol |
5842-00-2 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B813898-500mg |
2-(Butylamino)ethanetiol |
5842-00-2 | 500mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B813898-1g |
2-(Butylamino)ethanetiol |
5842-00-2 | 1g |
$ 340.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | B89507-10G |
2-(Butylamino)ethanetiol |
5842-00-2 | 10g |
¥3930.35 | 2023-11-11 | ||
| eNovation Chemicals LLC | D765868-10g |
2-(Butylamino)ethanethiol |
5842-00-2 | 97% | 10g |
$760 | 2023-09-02 | |
| Aaron | AR003FP3-250mg |
2-(Butylamino)ethanethiol |
5842-00-2 | 97% | 250mg |
$49.00 | 2025-01-22 | |
| Aaron | AR003FP3-100mg |
2-(Butylamino)ethanethiol |
5842-00-2 | 97% | 100mg |
$24.00 | 2025-01-22 | |
| Aaron | AR003FP3-5g |
2-(Butylamino)ethanethiol |
5842-00-2 | 97% | 5g |
$485.00 | 2025-01-22 | |
| Aaron | AR003FP3-500mg |
2-(Butylamino)ethanethiol |
5842-00-2 | 97% | 500mg |
$84.00 | 2025-01-22 |
2-(Butylamino)ethanetiol Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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